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Compound of Interest

Compound Name: Potassium fluoride dihydrate

Cat. No.: B081075 Get Quote

An In-depth Overview of CAS No. 13455-21-5 for Scientific and Pharmaceutical Applications

This technical guide provides a comprehensive overview of Potassium Fluoride Dihydrate
(KF·2H₂O), a compound of significant interest in chemical synthesis and drug development.

The document details its chemical and physical properties, experimental protocols for its

synthesis, and its applications as a catalyst and fluorinating agent, tailored for researchers,

scientists, and drug development professionals.

Chemical Identification and Properties
Potassium Fluoride Dihydrate is an inorganic salt that appears as a white, crystalline, or

powdered solid.[1][2][3] It is known for its hygroscopic nature, meaning it readily absorbs

moisture from the air.[2][4][5] The dihydrate form indicates that each formula unit of potassium

fluoride is associated with two water molecules.[6]

CAS Number: 13455-21-5[1][2][4][6][7][8]

Table 1: Chemical Identifiers for Potassium Fluoride Dihydrate
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Identifier Value Citations

Molecular Formula KF·2H₂O [1][6][7]

Molecular Weight 94.13 g/mol [1][7][9]

EC Number 232-151-5 [7][10]

InChI Key
MZFXHSQFQLKKFD-

UHFFFAOYSA-M
[4][6][7]

SMILES [F-].[K+].[H]O[H].[H]O[H] [4][7]

Table 2: Physical and Chemical Properties

Property Value Citations

Appearance
White crystals, chunks, or

powder
[1][2][7]

Melting Point 41 °C (105.8 °F) [1][4][5][7]

Boiling Point 1505 °C (Anhydrous) [4]

Density 2.454 g/cm³ [4]

Solubility
Soluble in water; Insoluble in

ethanol
[1][2][3][11]

Sensitivity Hygroscopic [2][4][5]

Synthesis and Experimental Protocols
The primary method for preparing potassium fluoride involves the neutralization of a potassium

base with hydrofluoric acid.[3][11][12]

This protocol is based on methods described in chemical literature for laboratory-scale

synthesis.[3][12]

Reaction Setup: The reaction should be conducted in a container made of platinum or a

resistant polymer such as polyvinyl chloride (PVC), as hydrofluoric acid and potassium

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://prochemonline.com/product/potassiumfluoride-2910/
https://cymitquimica.com/cas/13455-21-5/
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://prochemonline.com/product/potassiumfluoride-2910/
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://pubchem.ncbi.nlm.nih.gov/compound/Potassium-fluoride-dihydrate
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://ereztech.com/product/potassium-fluoride-13455-21-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://cymitquimica.com/cas/13455-21-5/
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://prochemonline.com/product/potassiumfluoride-2910/
https://www.spectrumchemical.com/cas/13455-21-5
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://prochemonline.com/product/potassiumfluoride-2910/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11555~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:07:12~~Potassium%20fluoride%20dihydrate~~
https://www.sigmaaldrich.com/US/en/product/sigald/221872
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://prochemonline.com/product/potassiumfluoride-2910/
https://www.spectrumchemical.com/cas/13455-21-5
https://www.guidechem.com/question/how-to-prepare-potassium-fluor-id139836.html
https://www.yellowriverchem.com/pages/Potassium-fluoride.htm
https://www.spectrumchemical.com/cas/13455-21-5
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0344173.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA11555~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:07:12~~Potassium%20fluoride%20dihydrate~~
https://www.guidechem.com/question/how-to-prepare-potassium-fluor-id139836.html
https://www.yellowriverchem.com/pages/Potassium-fluoride.htm
https://en.wikipedia.org/wiki/Potassium_fluoride
https://www.guidechem.com/question/how-to-prepare-potassium-fluor-id139836.html
https://en.wikipedia.org/wiki/Potassium_fluoride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081075?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


fluoride solutions can corrode glass and ceramics.[3][11]

Neutralization: Slowly add a stoichiometric amount of hydrofluoric acid (HF) to a solution of

potassium carbonate (K₂CO₃). The reaction proceeds as follows: K₂CO₃ + 2HF → 2KF +

H₂O + CO₂

pH and Concentration Control: The reaction endpoint and final concentration should be

carefully controlled. According to one patented method, the final concentration of the

potassium fluoride aqueous solution is maintained between 20% and 60%, with a final pH

value between 6 and 13.[3]

Crystallization: The resulting potassium fluoride solution is settled and filtered.[3] To induce

crystallization, the solution is cooled to a temperature between -20°C and 40°C. An inducer,

such as a water-absorbing substance or seed crystals, may be added to facilitate rapid

crystallization.[3]

Hydrate Formation: The crystallized solution is allowed to stand or is frozen to ensure the

crystals fully absorb water, forming the dihydrate.[3]

Isolation: The final Potassium Fluoride Dihydrate crystals are isolated from the solution via

filtration or centrifugation and then dried.[3]

Workflow for Synthesis of Potassium Fluoride Dihydrate

Reaction
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Caption: General workflow for the synthesis of Potassium Fluoride Dihydrate.
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Potassium fluoride is a cornerstone reagent in modern pharmaceutical manufacturing and

organic chemistry, primarily serving as a catalyst and a potent fluorinating agent.[13][14][15]

The introduction of fluorine atoms into organic molecules can significantly enhance their

pharmacological properties, including metabolic stability, bioavailability, and binding affinity.[14]

[16] KF serves as a safe and effective source of fluoride ions for these transformations.[13][14]

Finkelstein & Halex Reactions: KF is widely used to convert chlorocarbons and other alkyl

halides into fluorocarbons.[4][12] The Finkelstein reaction (for alkyl halides) and the Halex

reaction (for aryl chlorides) are fundamental processes in the synthesis of fluorinated active

pharmaceutical ingredients (APIs).[12] These reactions are typically performed in polar

aprotic solvents like dimethyl sulfoxide (DMSO) or dimethyl formamide (DMF).[12]

Potassium Fluoride in the Finkelstein Reaction

Reactants

ProductsAlkyl Chloride/Bromide
(R-X, where X=Cl, Br)
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(KX)
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Caption: Role of KF in converting alkyl halides to alkyl fluorides.

KF's utility extends to its role as a base and catalyst, accelerating reactions and improving

manufacturing efficiency.[13][14]

Catalysis: It can act as a catalyst to accelerate the synthesis of complex pharmaceutical

intermediates and APIs, which can reduce reaction times and energy consumption.[14]

In Situ Reagent Generation: Potassium fluoride dihydrate can be used to generate

tetrabutylammonium fluoride in situ by reacting with tetrabutylammonium hydrogensulfate.
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This mixture is effective in catalyzing the esterification of carboxylic acids.[7]

Desilylation: In combination with chlorotrimethylsilane, KF is used for the desilylation of O-

tert-butyldimethylsilyl (TBDMS) ethers, a common protecting group in multi-step organic

synthesis.[7]

Role of KF in Drug Development

Primary Roles

Pharmaceutical Outcomes

Potassium Fluoride (KF)

Fluorinating Agent Catalyst / Base

Enhanced Drug Properties Efficient Synthesis

Improved Bioavailability Increased Metabolic Stability Higher Efficacy
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Caption: The relationship between KF's chemical roles and drug development benefits.

Safety and Handling
Potassium Fluoride Dihydrate is classified as toxic and requires careful handling.

Table 3: GHS Hazard Information
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Identifier Description Citations

Signal Word Danger [1][4][7]

Pictogram
GHS06 (Skull and

Crossbones)
[4]

Hazard Statements

H301: Toxic if swallowedH311:

Toxic in contact with skinH331:

Toxic if inhaled

[1][4][7][9]

Precautionary Statements

P261: Avoid breathing

dust.P280: Wear protective

gloves/clothing.P301+P310: IF

SWALLOWED: Immediately

call a POISON

CENTER/doctor.P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.P405: Store

locked up.

[1][4][7][17]

Handling Recommendations:

Use in a well-ventilated area or under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[5][17]

Avoid formation of dust.

Wash hands thoroughly after handling.[5][17]

Store in a tightly closed container in a dry, well-ventilated, and secure place.[5]

Specialized first aid, such as treatment with calcium gluconate paste, is required for skin

contact, as fluoride ions can cause severe burns.[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b081075#cas-number-for-potassium-fluoride-
dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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